Cas no 1806726-42-0 (4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806726-42-0
• MF: C₈H₆F₃NO₅
• MW: 253.13215303421
• CID: 4831976
• Update Time: 2025-06-29

4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO5/c1-16-6-5(17-8(9,10)11)4(13)3(2-12-6)7(14)15/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： UHEPZSNIIIJDHG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(C(=O)O)=CNC=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 2
• Topological Polar Surface Area: 84.9

Additional information on 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806726-42-0): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by its CAS number 1806726-42-0, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with hydroxyl, methoxy, and trifluoromethoxy groups, exhibits unique chemical properties that make it invaluable in the development of novel therapeutic agents.

The structural features of 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid contribute to its broad applicability in medicinal chemistry. The presence of a carboxylic acid group at the 5-position provides a reactive site for further functionalization, while the electron-withdrawing nature of the trifluoromethoxy group enhances the compound's reactivity in various synthetic pathways. These attributes have positioned it as a critical building block in the synthesis of bioactive molecules targeting diverse disease mechanisms.

In recent years, the demand for fluorinated pyridines in drug development has surged due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of therapeutic compounds. 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid fits perfectly into this trend, offering a scaffold that can be modified to produce molecules with enhanced efficacy and reduced side effects.

One of the most compelling applications of 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that selectively target specific kinases, leading to promising results in preclinical studies. For instance, derivatives of this scaffold have shown potent activity against tyrosine kinases, which are key players in cancer cell proliferation and survival.

The trifluoromethoxy group in 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid also contributes to its utility in designing molecules with improved bioavailability. Fluoro substituents are well-known for their ability to enhance lipophilicity and permeability through biological membranes, thereby increasing drug absorption and reducing metabolic degradation. This property has been exploited in the development of antiviral and anti-inflammatory agents where rapid and efficient cellular entry is crucial.

Moreover, the hydroxyl and methoxy groups provide additional handles for further chemical modifications. These functional groups can be engaged in various reactions such as esterification, etherification, or coupling reactions via palladium-catalyzed cross-coupling processes. This flexibility allows chemists to tailor the compound's properties to meet specific pharmacological requirements, making it an indispensable tool in synthetic organic chemistry.

The pharmaceutical industry has also explored the use of 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid in the development of central nervous system (CNS) drugs. The ability of fluorinated pyridines to cross the blood-brain barrier has opened new avenues for treating neurological disorders. Researchers have synthesized analogs of this compound that exhibit neuroprotective and anti-inflammatory properties, demonstrating potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 4-Hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806726-42-0) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an essential component in the development of drugs targeting various diseases. As research continues to uncover new therapeutic applications for fluorinated pyridines, compounds like this are poised to play an even more significant role in shaping the future of medicine.